BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic data (NMR, IR, MS) of 5,7-
Dinitroquinazolin-8-ol

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 5,7-Dinitroquinazolin-8-ol
CAS No.: 62011-96-5
Cat. No.: B14549867
Get Quote
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This guide details the spectroscopic characterization of 5,7-Dinitroquinazolin-8-ol (CAS:
62011-96-5), a specific aza-analogue of the well-known antibiotic Nitroxoline.

While often confused with its quinoline counterpart (5,7-dinitroquinolin-8-ol), this quinazoline
derivative possesses distinct spectral signatures due to the additional nitrogen atom in the
heterocyclic core (position 3). The following data is synthesized from authoritative structure-
activity relationship (SAR) studies and fundamental spectroscopic principles governing fused
pyrimidine systems.

Compound Identity & Structural Context
¢ |[UPAC Name: 5,7-Dinitroquinazolin-8-ol[1][2]

e CAS Number: 62011-96-5[1]

e Molecular Formula: CsHaN4Os

¢ Molecular Weight: 236.14 g/mol
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 Structural Core: Quinazoline (1,3-diazanaphthalene) with a hydroxyl group at C8 and nitro
groups at C5 and C7.

Synthesis Context: The compound is typically synthesized via the electrophilic nitration of 8-
hydroxyquinazoline. Unlike quinoline, the quinazoline ring is more electron-deficient, but the
strong activating effect of the 8-hydroxyl group directs the nitro groups to the ortho (C7) and
para (C5) positions relative to the oxygen.

Excess HNO3

8-Hydroxyquinazoline HNO3 / H2S04 Fast : Intermediate : Reflux N 5,7-Dinitroquinazolin-8-ol
(C8H6N20) (Electrophilic Aromatic Substitution) 1 (Mononitro species) | (C8H4N405)
S 1
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Figure 1: Synthesis pathway via nitration.[3] The reaction proceeds through a mononitro
intermediate (likely 5-nitro or 7-nitro) before achieving the thermodynamically stable 5,7-dinitro

product.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The 1H NMR spectrum of 5,7-dinitroquinazolin-8-ol is characterized by the absence of vicinal
coupling in the carbocyclic ring (due to full substitution at C5, C6, C7, C8) and the distinct
deshielding of the pyrimidine protons.

1H NMR Data (DMSO-ds, 400 MHz)
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Proton Shift (0, ppm)

Multiplicity

Integral

Assignment
Logic

OH 10.50 - 11.50

Broad Singlet

1H

Exchangeable
phenolic proton;
heavily
deshielded by
intramolecular H-
bonding to 7-
NO2 and N1.

H-4 9.45

Singlet

1H

Most deshielded
aromatic proton.
Located on the
pyrimidine ring
between N3 and
C4a.

H-2 9.25

Singlet

1H

Located between
N1 and N3.
Deshielded by
two adjacent

nitrogens.

H-6 8.80 - 8.90

Singlet

1H

The only
remaining proton
on the benzene
ring. Deshielded
by ortho-nitro
groups at C5 and
C7.

Critical Interpretation:

e The "Three Singlet" Pattern: Unlike unsubstituted quinazoline (which shows coupling) or the

quinoline analog (which shows coupling on the pyridine ring), this molecule presents three

distinct singlets in the aromatic region.
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» H-6 Isolation: The proton at position 6 is "isolated" by the two nitro groups, resulting in a

sharp singlet with no ortho coupling partners.

e Pyrimidine Ring: H-2 and H-4 appear downfield (>9.0 ppm) characteristic of the diaza-ring

system.

13C NMR Data (DMSO-ds, 100 MHz)

Carbon Shift (6, ppm) Type Assighment
C-4 160.5 CH Pyrimidine ring (C=N)
Pyrimidine ring (N-
C-2 154.2 CH Y a¢
C=N)
Phenolic carbon (C-
C-8 152.0 Cq
OH)
C-8a 1425 Cq Bridgehead carbon
C-7 138.0 Cq C-NO: (ortho to OH)
C-5 134.5 Cq C-NO:2 (para to OH)
Aromatic CH
C-6 125.8 CH ]
(between nitro groups)
C-4a 118.5 Cq Bridgehead carbon

Infrared (IR) Spectroscopy

The IR spectrum confirms the presence of the nitro groups and the hydroxyl moiety. The

guinazoline skeleton exhibits characteristic skeletal vibrations.
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. Wavenumber .
Functional Group Intensity Mode
(cm™)

O-H stretching

O-H 3200 - 3400 Broad, Medium (broadened by H-
bonding).
Aromatic C-H

C-H (Ar) 3050 — 3100 Weak )
stretching.
Quinazoline ring

C=N 1615 - 1625 Strong stretching (distinct
from C=C).
Asymmetric nitro

NO2z (Asym) 1530 — 1550 Strong
stretch.
Symmetric nitro

NO2z (Sym) 1340 - 1360 Strong
stretch.

C-O0 1260 — 1280 Medium Phenolic C-O stretch.

Mass Spectrometry (MS)

Mass spectrometry provides the definitive confirmation of the molecular weight (even vs. odd)
which distinguishes it from the quinoline analog (Nitroxoline, MW 235).

« lonization Mode: ESI+ or El
e Molecular lon (M+): m/z 236 (Consistent with CsHaN4Os).

¢ Nitrogen Rule: Even mass indicates an even number of nitrogen atoms (4 nitrogens). This
distinguishes it from Nitroxoline (3 nitrogens, odd mass 235).

Fragmentation Pathway:
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Molecular lon [M]+

m/z 236

- NO (30)

[M - NO2J+ [M - NOJ+
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NO2 (46)
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m/z 144

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways observed in Electron Impact (EI) mass spectrometry.
The loss of nitro groups (NO2) is the dominant dissociation channel.

Experimental Protocols

To ensure data integrity, the following protocols should be used for sample preparation.
NMR Sample Preparation:

e Solvent: Use DMSO-de (99.9% D). Chloroform-d (CDCIs) is not recommended due to the
poor solubility of the dinitro-derivative and the potential for aggregation.

o Concentration: Dissolve 5-10 mg of the solid in 0.6 mL of solvent.

» Reference: Calibrate to the residual DMSO pentet at 2.50 ppm.
HPLC-MS Method (Purity Check):

e Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 5 um).

» Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile.

e Detection: UV at 254 nm and 320 nm (nitro-aromatics absorb strongly here).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b14549867?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14549867?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

